Cas no 4106-66-5 (Dibenzob,dfuran-3-amine)

• Product Name: Dibenzob,dfuran-3-amine
• CAS No: 4106-66-5
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD00092339
• CID: 329711
• PubChem ID: 20061
• Update Time: 2025-06-11

Dibenzob,dfuran-3-amine Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,d]furan-3-amine
• 3-AMINODIBENZOFURAN
• 3-Dibenzofuranamine
• dibenzofuran-3-amine
• 2-Aminodiphenylenoxyd
• Dibenzofuranylamine
• Dibenzofuran-3-ylamine
• 2-Aminodiphenylenoxyd [German]
• 2QMB22RU9N
• GHQCIALFYKYZGS-UHFFFAOYSA-N
• dibenzo[b,d]furan-3-ylamine
• 3-Aminodibenzofurane
• 3-Amino dibenzofuran
• N-Dibenzofuran-3-ylamine
• 3-aminedibenzo[b,d]furan
• NCIOpen2_001573
• KSC236E7R
• Dibenzo[b,d]furan-3-amine #
• SY017405
• 4106-66-5
• DTXSID3020411
• BRN 0135942
• AMY8730
• NCGC00245516-01
• Z57728107
• UNII-2QMB22RU9N
• DIBENZOFURANAMINE, 3-
• SR-01000397642
• NSC 89128
• CHEMBL1622337
• CS-0141440
• SCHEMBL483639
• MFCD00092339
• CCRIS 3984
• NSC-89128
• BCP34453
• AS-31686
• EU-0034501
• EN300-39645
• SR-01000397642-1
• 8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-5-amine
• NSC89128
• WLN: T B656 HOJ EZ
• AKOS000111321
• FT-0677212
• BB 0245735
• Q27255486
• 3-aminobenzofuran
• 5-18-10-00063 (Beilstein Handbook Reference)
• 3-Aminodibenzofuran; N-(3-Dibenzofuranyl)amine; NSC 89128
• STK259238
• ALBB-005219
• DB-000706
• DB-319086
• DTXCID90411
• Dibenzob,dfuran-3-amine

• MDL： MFCD00092339
• Inchi： 1S/C12H9NO/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-7H,13H2
• InChI Key： GHQCIALFYKYZGS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC(=CC1=2)N
• BRN： 0135942

Computed Properties

• Exact Mass: 183.06847
• Monoisotopic Mass: 183.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.1261 (rough estimate)
• Melting Point: 94°C
• Boiling Point: 369.1 ℃ at 760 mmHg
• Flash Point: 177°C
• Refractive Index: 1.5880 (estimate)
• PSA: 39.16
• LogP: 3.74940
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Dibenzob,dfuran-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans

Additional information on Dibenzob,dfuran-3-amine

Exploring Dibenzob,dfuran-3-amine (CAS No. 4106-66-5): Properties, Applications, and Industry Insights

Dibenzob,dfuran-3-amine (CAS No. 4106-66-5) is a specialized organic compound that has garnered attention in recent years due to its unique structural properties and potential applications in advanced material science and pharmaceutical research. This heterocyclic amine, featuring a fused dibenzofuran backbone, offers intriguing chemical reactivity and stability, making it a subject of interest for researchers exploring novel functional materials and bioactive molecules.

The molecular structure of Dibenzob,dfuran-3-amine combines aromatic systems with a nitrogen-containing functional group, creating opportunities for diverse chemical modifications. This characteristic has led to its investigation in the development of organic semiconductors, where researchers are particularly interested in its electron-donating capabilities and potential use in OLED technologies. The compound's rigid planar structure contributes to interesting photophysical properties that could be valuable in optoelectronic applications.

Recent studies have explored the synthesis pathways for Dibenzob,dfuran-3-amine derivatives, with particular focus on optimizing yield and purity. Modern synthetic approaches often employ catalytic cross-coupling reactions, which align with the growing industry demand for green chemistry principles. Researchers are investigating how modifications to the amine group or the dibenzofuran core might enhance specific properties for targeted applications.

In pharmaceutical research, the Dibenzob,dfuran scaffold has shown promise as a privileged structure in medicinal chemistry. While 4106-66-5 itself may not be a drug candidate, its structural features are being examined for potential bioactive molecule development. The compound's ability to interact with biological targets while maintaining metabolic stability makes it an interesting template for drug discovery programs focusing on central nervous system disorders and other therapeutic areas.

The analytical characterization of Dibenzob,dfuran-3-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help researchers understand the compound's precise structure and purity, which are critical factors for both academic studies and potential industrial applications. Recent advancements in analytical instrumentation have enabled more detailed studies of this compound's physical and chemical properties.

From an industrial perspective, the scalability of Dibenzob,dfuran-3-amine production remains a topic of discussion among chemical manufacturers. The compound's potential applications in high-performance materials have led to increased interest in developing cost-effective synthesis routes that maintain high purity standards. Some companies are exploring continuous flow chemistry methods as a way to improve production efficiency for this and related compounds.

Environmental considerations are also shaping research directions for CAS No. 4106-66-5. Scientists are investigating the compound's biodegradation pathways and potential ecological impacts as part of broader efforts to develop sustainable chemicals. This aligns with growing regulatory and consumer demands for environmentally friendly materials across various industries.

The future research directions for Dibenzob,dfuran-3-amine appear promising, with particular interest in its potential role in energy storage systems and advanced coatings. Some preliminary studies suggest that derivatives of this compound might exhibit properties suitable for battery materials or corrosion-resistant coatings, though much work remains to be done in these areas.

For researchers working with 4106-66-5, proper handling and storage procedures are essential to maintain compound integrity. While not classified as hazardous under standard conditions, best laboratory practices recommend storing this material in airtight containers protected from light and moisture to preserve its stability over time.

The commercial availability of Dibenzob,dfuran-3-amine has increased in recent years as specialty chemical suppliers recognize its growing importance in research applications. However, quality variations between suppliers highlight the need for careful selection and thorough analytical verification when sourcing this compound for critical studies.

As interest in heterocyclic compounds continues to grow across multiple scientific disciplines, Dibenzob,dfuran-3-amine stands out as a versatile building block with significant potential. Its unique combination of structural features and chemical properties positions it as an important compound in the development of next-generation materials and pharmaceutical candidates, making it a subject worthy of continued investigation and development.